Cas no 1805741-33-6 (Ethyl 2-(difluoromethyl)-5-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 2-(difluoromethyl)-5-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1805741-33-6
• MF: C₁₅H₁₈F₂O₄
• MW: 300.297832012177
• CID: 4958469
• Update Time: 2025-08-02

Ethyl 2-(difluoromethyl)-5-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C15H18F2O4/c1-3-20-13(18)8-6-10-5-7-11(14(16)17)12(9-10)15(19)21-4-2/h5,7,9,14H,3-4,6,8H2,1-2H3
• InChI Key： VIHOBDWUHLGGLX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(=O)OCC)CCC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 347
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 2-(difluoromethyl)-5-(3-ethoxy-3-oxopropyl)benzoate

Ethyl 2-(difluoromethyl)-5-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1805741-33-6): A Comprehensive Overview

Ethyl 2-(difluoromethyl)-5-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1805741-33-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This ester derivative, characterized by its difluoromethyl and ethoxycarbonyl functional groups, is a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which combines aromatic and aliphatic components, makes it a versatile building block for further chemical modifications.

The compound's CAS number 1805741-33-6 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Researchers and manufacturers often search for Ethyl 2-(difluoromethyl)-5-(3-ethoxy-3-oxopropyl)benzoate suppliers or CAS 1805741-33-6 specifications to source high-quality material for their projects. The growing interest in fluorinated compounds, driven by their enhanced stability and bioavailability, has further elevated the relevance of this chemical in modern research.

One of the key features of Ethyl 2-(difluoromethyl)-5-(3-ethoxy-3-oxopropyl)benzoate is its role as a precursor in the synthesis of biologically active molecules. Fluorinated compounds are increasingly sought after in drug discovery due to their ability to improve metabolic stability and binding affinity. This has led to a surge in queries such as "fluorinated benzoate derivatives in drug development" and "applications of difluoromethyl compounds" in scientific literature and patent databases. The compound's ethoxycarbonyl group also offers flexibility for further derivatization, making it a popular choice for medicinal chemists.

In the agrochemical sector, CAS 1805741-33-6 has shown promise as an intermediate for crop protection agents. With the global push towards sustainable agriculture and reduced environmental impact, researchers are exploring novel compounds that can enhance pesticide efficacy while minimizing ecological harm. Searches for "eco-friendly agrochemical intermediates" and "fluorinated pesticides" reflect this trend, positioning Ethyl 2-(difluoromethyl)-5-(3-ethoxy-3-oxopropyl)benzoate as a compound of interest in this evolving market.

The synthesis and handling of Ethyl 2-(difluoromethyl)-5-(3-ethoxy-3-oxopropyl)benzoate require specialized knowledge in organic chemistry. Common questions from researchers include "synthesis route for CAS 1805741-33-6" and "purification methods for fluorinated benzoates". The compound typically appears as a colorless to pale yellow liquid at room temperature, with solubility characteristics that make it suitable for various organic reactions. Its stability under normal conditions and compatibility with common organic solvents add to its utility in laboratory and industrial settings.

Market analysts have noted increasing demand for Ethyl 2-(difluoromethyl)-5-(3-ethoxy-3-oxopropyl)benzoate, particularly in regions with strong pharmaceutical and agrochemical industries. The compound's CAS number 1805741-33-6 frequently appears in chemical market reports, with inquiries about "price trends for fluorinated intermediates" and "global suppliers of CAS 1805741-33-6" becoming more common. This reflects the compound's growing importance in specialty chemical supply chains.

Quality control is paramount when working with Ethyl 2-(difluoromethyl)-5-(3-ethoxy-3-oxopropyl)benzoate. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are essential for verifying purity and identity. Researchers often search for "analytical methods for CAS 1805741-33-6" and "spectroscopic data of fluorinated benzoates" to ensure proper characterization of their samples. The availability of detailed technical data sheets has become a key factor in supplier selection for this compound.

Looking ahead, the applications of Ethyl 2-(difluoromethyl)-5-(3-ethoxy-3-oxopropyl)benzoate are expected to expand as research into fluorinated compounds continues to advance. With increasing interest in "green chemistry approaches to fluorination" and "sustainable synthesis of specialty chemicals", this compound may play a role in developing more environmentally friendly production methods. Its versatility and the growing importance of fluorinated molecules in various industries suggest that CAS 1805741-33-6 will remain a compound of significant interest in the coming years.

For researchers and manufacturers working with Ethyl 2-(difluoromethyl)-5-(3-ethoxy-3-oxopropyl)benzoate, staying informed about the latest developments is crucial. Regular searches for "new applications of CAS 1805741-33-6" and "recent patents involving difluoromethyl benzoates" can provide valuable insights into emerging uses and synthetic methodologies. As the chemical industry continues to evolve, this compound's unique characteristics position it as a valuable asset in innovation across multiple sectors.